Cas no 131182-91-7 (2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole)

• Product Name: 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole
• CAS No: 131182-91-7
• MF: C₁₄H₇F₃N₂O₂S₂
• MW: 356.342790842056
• MDL: MFCD00551764
• CID: 3083317
• PubChem ID: 628303
• Update Time: 2025-10-29

2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)benzo[d]thiazole
• 131182-91-7
• CS-0318616
• 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl-1,3-benzothiazole
• 1,3-BENZOTHIAZOL-2-YL [2-NITRO-4-(TRIFLUOROMETHYL)PHENYL] SULFIDE
• SR-01000536404
• 2-(2-Nitro-4-trifluoromethyl-phenylsulfanyl)-benzothiazole
• 2-([2-Nitro-4-(trifluoromethyl)phenyl]sulfanyl)-1,3-benzothiazole #
• AKOS001724957
• SR-01000536404-1
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}-1,3-benzothiazole
• 2-([2-Nitro-4-(trifluoromethyl)phenyl]thio)-1,3-benzothiazole
• LS-07130
• ALBB-023003
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-1,3-benzothiazole
• MFCD00551764
• STK119779
• benzothiazole, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
• H33767
• 2-[[2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]THIO]-1,3-BENZOTHIAZOLE
• 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole

• MDL： MFCD00551764
• Inchi： 1S/C14H7F3N2O2S2/c15-14(16,17)8-5-6-12(10(7-8)19(20)21)23-13-18-9-3-1-2-4-11(9)22-13/h1-7H
• InChI Key： SEGPVSGEMQVJSQ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 355.99010430Da
• Monoisotopic Mass: 355.99010430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole

2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole (CAS No. 131182-91-7): A Comprehensive Overview

2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole (CAS No. 131182-91-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in various research and development activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements related to this compound.

Chemical Structure and Properties

2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole is a complex organic molecule that belongs to the class of benzothiazoles. The core structure of this compound consists of a benzothiazole ring system substituted with a 2-nitro-4-(trifluoromethyl)phenylthio group. The presence of the nitro and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it highly reactive and versatile in chemical reactions.

The molecular formula of 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole is C₁₅H₉F₃N₂O₂S₂, with a molecular weight of approximately 360.36 g/mol. The compound is typically obtained as a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-nitro-4-(trifluoromethyl)benzenethiol with 2-aminothiophenol in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative method involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, the reactants are heated under microwave irradiation for a short period, resulting in high yields and reduced reaction times. Recent studies have also explored the use of green solvents and catalysts to further enhance the sustainability of the synthesis process.

Biological Activities and Applications

2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole has shown promising biological activities in various assays. One of its notable applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its anticancer properties, 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole has been investigated for its antimicrobial activity. Research has shown that it possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit DNA replication makes it a potential candidate for developing new antibiotics.

Recent Research Advancements

The ongoing research on 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole continues to uncover new insights into its potential applications. A recent study published in the Journal of Medicinal Chemistry reported the development of novel derivatives of this compound with enhanced pharmacological properties. These derivatives were designed to improve solubility and bioavailability while maintaining or enhancing their biological activities.

Another significant advancement involves the use of computational methods to predict the binding affinity and selectivity of 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole towards specific protein targets. Molecular docking studies have identified key interactions between the compound and target proteins, providing valuable information for rational drug design.

Safety Considerations and Future Prospects

In any application involving chemical compounds, safety considerations are paramount. While 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole has shown promising biological activities, it is essential to conduct thorough toxicological evaluations to ensure its safety for human use. Preclinical studies are currently underway to assess its toxicity profiles and identify any potential side effects.

The future prospects for 2-{2-Nitro-4-(trifluoromethyl)phenylthio}-1,3-benzothiazole are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in various therapeutic areas. Ongoing research aims to optimize its properties through structural modifications and explore new applications in fields such as neurodegenerative diseases and inflammatory disorders.